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Introduction

The analysis of noble gases, particularly argon isotopes, in extraterrestrial materials provides

invaluable insights into the formation and evolution of our solar system. Argon-38 (³⁸Ar), a

stable isotope of argon, is of significant interest as it can originate from several distinct

processes: primordial solar nebula composition, stellar nucleosynthesis, and cosmogenic

production through cosmic-ray interactions with elements in meteorites and lunar rocks.

Measuring the abundance and isotopic ratios of ³⁸Ar, alongside ³⁶Ar and ⁴⁰Ar, allows scientists

to determine the cosmic-ray exposure ages of meteorites, trace the atmospheric loss on

planets like Mars, and understand the origin of extraterrestrial materials.[1][2] This document

provides detailed application notes and protocols for the measurement of argon-38 in

extraterrestrial samples.
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Cosmic-Ray Exposure (CRE) Age Dating: The concentration of cosmogenic ³⁸Ar, produced

through spallation reactions of target elements like calcium, titanium, and iron with cosmic

rays, is a direct measure of the time a meteorite has been exposed to cosmic radiation in

space. This "exposure age" provides crucial information about the orbital history and

collisional lifetime of meteoroids.[3][4]

Martian Meteorite Identification and Atmospheric Studies: The isotopic ratio of argon,

specifically ³⁶Ar/³⁸Ar, in the Martian atmosphere is significantly different from that of other

solar system reservoirs due to atmospheric loss processes.[5] The measurement of this ratio

in gases trapped within meteorites serves as a definitive fingerprint to confirm their Martian

origin.[6] The Sample Analysis at Mars (SAM) instrument on the Curiosity rover has provided

high-precision in-situ measurements of these ratios in the Martian atmosphere.[7][8]

Lunar Regolith and Rock Analysis: The lunar surface is continuously bombarded by solar

wind and cosmic rays. Analysis of argon isotopes in lunar samples, including soils (regolith)

and rocks, helps to understand the composition of the solar wind over time and the exposure

history of the lunar surface.[9]

Methodologies for Argon-38 Measurement
The primary techniques for the precise measurement of argon-38 in the typically small and

precious extraterrestrial samples are noble gas mass spectrometry and, to a lesser extent,

neutron activation analysis.

Noble Gas Mass Spectrometry (NGMS)
This is the most sensitive and widely used method for analyzing noble gas isotopes.[1][10] The

technique involves extracting the noble gases from the sample, purifying them, and then

measuring their isotopic abundances in a static vacuum mass spectrometer.[11]

Instrumentation:

Static Vacuum Mass Spectrometer (SVMS): Instruments like the Thermo Scientific ARGUS

VI are designed for high-precision isotopic analysis of small noble gas samples.[12] These

mass spectrometers have a low internal volume to maximize sensitivity and are equipped

with multiple collectors to simultaneously measure different isotopes.[11]
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Gas Extraction System:

Resistance Furnace: Allows for stepwise heating of the sample in a crucible to

progressively release gases from different mineral phases or trapping sites.[13]

Laser Extraction System: A focused laser (e.g., CO₂ or Nd:YAG) can be used to heat

specific parts of a sample or individual mineral grains, offering high spatial resolution.[5]

[14]

Gas Purification Line: A series of getters (e.g., SAES GP50) and cold traps are used to

remove active gases (e.g., H₂O, CO₂, N₂, hydrocarbons) that would interfere with the noble

gas measurements.[15]
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Figure 1: Experimental workflow for noble gas mass spectrometry of extraterrestrial samples.
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Protocol for Noble Gas Mass Spectrometry:

1. Sample Preparation: 1.1. Select a representative sample of the extraterrestrial material

(typically a few milligrams). 1.2. Clean the sample to remove terrestrial contamination. This is

often done by ultrasonication in high-purity ethanol. 1.3. For whole-rock analysis, the sample

may be crushed to a fine powder. For analysis of specific mineral phases, the sample may be

crushed and minerals separated based on their physical properties. 1.4. Wrap the sample in

high-purity aluminum or platinum foil. 1.5. Load the wrapped sample into the sample holder of

the gas extraction system.

2. Gas Extraction and Purification: 2.1. Evacuate the extraction line and mass spectrometer to

ultra-high vacuum (UHV) conditions (typically < 10⁻⁹ mbar). 2.2. Bake out the extraction line at

~150-200°C for several hours to remove adsorbed atmospheric gases. 2.3. Stepwise Heating

Extraction: 2.3.1. Heat the sample in a series of temperature steps. A typical sequence for

meteorites might be: 400°C, 600°C, 800°C, 1000°C, 1200°C, 1400°C, and 1800°C.[14] 2.3.2.

Hold the sample at each temperature for a set duration (e.g., 15-30 minutes) to release the

trapped gases. 2.4. Laser Ablation Extraction: 2.4.1. Use a focused laser beam to heat a

specific area of the sample or a single mineral grain to the desired temperature for gas release.

2.5. Purify the extracted gas by exposing it to a series of getters (e.g., Zr-Al or Ti-Zr getters)

and cold traps (held at liquid nitrogen temperature) to remove active gases.

3. Mass Spectrometric Analysis: 3.1. Introduce the purified noble gas sample into the mass

spectrometer. 3.2. Ionize the argon atoms using an electron impact ion source. 3.3. Accelerate

the ions and separate them based on their mass-to-charge ratio in a magnetic field. 3.4. Detect

the ion beams for ³⁶Ar, ³⁸Ar, and ⁴⁰Ar simultaneously using a multi-collector system. 3.5.

Measure the ion currents for each isotope. The measurement is typically performed in static

mode, where the mass spectrometer is isolated from the vacuum pumps to maximize

sensitivity.

4. Data Correction: 4.1. Blank Correction: Measure the background levels of argon isotopes in

the system before and after the sample analysis and subtract these from the sample

measurements. 4.2. Mass Discrimination Correction: Analyze a standard gas with a known

argon isotopic composition (e.g., purified air) to determine and correct for any mass-dependent

fractionation in the mass spectrometer. 4.3. Isobaric Interference Correction: Correct for any

interferences from other ions with the same mass-to-charge ratio as the argon isotopes (e.g.,

HCl⁺ on ³⁶Ar⁺ and ³⁸Ar⁺).[16][17][18][19]
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Neutron Activation Analysis (NAA)
NAA is a highly sensitive nuclear analytical technique that can be used to determine the

elemental composition of a sample.[20][21][22] While less common than NGMS for argon

isotope studies, it can be used to determine the potassium concentration (for ⁴⁰Ar/³⁹Ar dating)

and potentially other elements that can produce argon isotopes through neutron capture

reactions.

Principle:

The sample is irradiated with neutrons, which converts stable isotopes into radioactive

isotopes. As these radioactive isotopes decay, they emit characteristic gamma rays. By

measuring the energy and intensity of these gamma rays, the elemental composition of the

sample can be determined. For argon analysis, the reaction ⁴⁰Ar(n,γ)⁴¹Ar can be used.

General Protocol for NAA:

Sample Preparation: A small, weighed amount of the sample is encapsulated in a high-purity

container (e.g., quartz or aluminum).

Irradiation: The sample, along with standards of known elemental composition, is irradiated

in a nuclear reactor for a predetermined time.

Cooling: The sample is allowed to "cool" for a period to allow short-lived interfering

radioisotopes to decay.

Gamma-Ray Spectrometry: The gamma-ray spectrum of the activated sample is measured

using a high-purity germanium (HPGe) detector.

Data Analysis: The concentrations of the elements are calculated by comparing the gamma-

ray peak intensities of the sample to those of the standards.

Note: The application of NAA for direct measurement of argon-38 in extraterrestrial samples is

not well-documented in the provided search results. Its primary role in argon geochronology is

in the ⁴⁰Ar/³⁹Ar dating method, where neutron irradiation is used to convert ³⁹K to ³⁹Ar.[23][24]

Cosmic-Ray Exposure (CRE) Age Calculation
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The CRE age of a meteorite is calculated from the concentration of a cosmogenic nuclide, such

as ³⁸Ar, and its production rate.

Logical Relationship for CRE Age Calculation:

Input Parameters
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(atoms/g)
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Figure 2: Logical diagram for the calculation of Cosmic-Ray Exposure (CRE) age.

Protocol for CRE Age Calculation:

Determine the Cosmogenic ³⁸Ar Concentration (C):

Measure the total ³⁸Ar concentration in the sample using noble gas mass spectrometry as

described above.

Correct for trapped (non-cosmogenic) ³⁸Ar. This is typically done by assuming a trapped

³⁸Ar/³⁶Ar ratio (e.g., solar or atmospheric) and subtracting the trapped component based

on the measured ³⁶Ar concentration.
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Determine the Production Rate (P) of ³⁸Ar:

The production rate is a function of the chemical composition of the meteorite and the

shielding depth (the position of the sample within the meteoroid).[2]

Measure the concentrations of the main target elements for ³⁸Ar production (e.g., Ca, Fe,

Ti, K) in the sample.

Estimate the shielding depth using the ratio of other cosmogenic nuclides, such as the

²²Ne/²¹Ne ratio.

Use established models and equations to calculate the production rate of ³⁸Ar from the

target element concentrations and shielding conditions.[3][4]

Calculate the CRE Age (T):

Apply the formula: T = C / P

The resulting age is typically expressed in millions of years (Ma).

Data Presentation
Table 1: Argon Isotope Ratios in Martian Meteorites and Atmosphere

Sample/Reservoir ³⁶Ar/³⁸Ar Ratio Reference

Martian Atmosphere (SAM,

Curiosity Rover)
4.2 ± 0.1 [5][6][8]

Martian Meteorites (range) 3.5 - 4.6 [6]

Earth's Atmosphere ~5.3 [6]

Solar Wind ~5.5 [6]

Table 2: Argon Isotope Concentrations in Lunar Regolith Samples
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Sample Age (Ga) K (ppm)
³⁶Ar (10⁻⁸
cm³
STP/g)

³⁸Ar (10⁻⁸
cm³
STP/g)

⁴⁰Ar (10⁻⁸
cm³
STP/g)

Referenc
e

Apollo 11 3.6 1070 ± 50 2.13 0.40 18.75 [9]

Apollo 12 3.15 1980 ± 40 2.93 0.55 3.69 [9]

Apollo 16 3.9 1160 ± 50 2.78 0.52 20.43 [9]

Note: STP = Standard Temperature and Pressure.

Summary and Conclusion
The measurement of argon-38 in extraterrestrial samples is a powerful tool for addressing

fundamental questions in planetary science and cosmochemistry. Noble gas mass

spectrometry is the primary analytical technique employed for this purpose, offering the high

sensitivity and precision required for analyzing the small amounts of gas present in these

valuable samples. By following detailed protocols for sample preparation, gas extraction, and

mass spectrometric analysis, and by applying appropriate data corrections, researchers can

obtain high-quality data on argon isotopes. This data, in turn, enables the determination of

cosmic-ray exposure ages, the identification of the origin of meteorites, and a deeper

understanding of the evolution of planetary atmospheres.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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